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Compound of Interest

Compound Name: Shikonofuran A

Cat. No.: B1163873 Get Quote

Disclaimer: This document provides guidance on the safe handling of Shikonofuran A based

on its chemical structure as a furylhydroquinone derivative and general laboratory safety

principles. No specific Safety Data Sheet (SDS) for Shikonofuran A is currently available.

Therefore, it is crucial to treat this compound as a substance of unknown toxicity and handle it

with the utmost caution.[1]

This guide is intended for researchers, scientists, and drug development professionals. It

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of Shikonofuran A in a laboratory setting.

Hazard Assessment and Chemical Information
Shikonofuran A is a furylhydroquinone derivative.[2] Due to the lack of specific toxicological

data, its hazard profile must be inferred from its structural components: a furan ring and a

hydroquinone moiety.

Furan: Furan is a flammable liquid and is suspected of causing cancer.[3] It can cause

irritation to the eyes, skin, and respiratory tract.[4] Upon exposure to air, furan may form

explosive peroxides.[5]

Hydroquinone: Hydroquinone is harmful if swallowed, causes serious eye damage, and may

cause an allergic skin reaction.[6][7][8] It is also suspected of causing genetic defects and

cancer.[6][7]
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Therefore, Shikonofuran A should be handled as a potentially carcinogenic and irritant

compound.

Chemical Identification

IUPAC Name
[1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-

methylpent-3-enyl] acetate

CAS Number 85022-66-8

Molecular Formula C18H20O5

Molecular Weight 316.35 g/mol

Physical Properties (Inferred)

Appearance Solid (based on typical natural products)

Solubility

Soluble in solvents like Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and

Acetone.[2]

Storage
Store in a cool, dry, and well-ventilated area,

away from light and oxidizing agents.

Personal Protective Equipment (PPE)
Given the potential hazards, a stringent PPE protocol is mandatory.
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Protection Type Required PPE Specifications and Rationale

Eye and Face Protection
Safety goggles with side

shields or a full-face shield.

To protect against splashes

and airborne particles.

Skin and Body Protection Chemical-resistant lab coat. To prevent skin contact.

Chemical-resistant gloves

(Nitrile rubber recommended).

Inspect gloves before use and

change them frequently.[6]

Closed-toe shoes. To protect feet from spills.

Respiratory Protection
Use in a certified chemical

fume hood.

To avoid inhalation of any dust

or aerosols.[9] If a fume hood

is not available, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for minimizing exposure risk.

Workflow for Handling Solid Shikonofuran A:
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Preparation

Handling

Post-Handling

Don appropriate PPE

Ensure chemical fume hood is operational

Prepare all necessary equipment and reagents

Weigh Shikonofuran A in the fume hood

Use a spatula for transfer to minimize dust

Immediately close the container after use

Dissolve in an appropriate solvent within the fume hood

Decontaminate all surfaces and equipment

Dispose of waste according to the disposal plan

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of solid Shikonofuran A.
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Disposal Plan
All waste containing Shikonofuran A must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

(Contaminated PPE, weigh boats, etc.) Do not mix with other waste streams.[10]

Liquid Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

(Solutions of Shikonofuran A)
The container must be compatible with the

solvent used.[10]

Sharps Dispose of in a designated sharps container.

(Contaminated needles, etc.)

Empty Containers

Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous waste.

[10] Deface the label before disposing of the

container in the appropriate recycling or trash

receptacle.
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Segregation

Collection

Final Disposal

Waste Generation

Solid Waste Liquid Waste Sharps

Labeled Hazardous Solid Waste Container Labeled Hazardous Liquid Waste Container Sharps Container

Arrange for pickup by certified hazardous waste disposal service
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Caption: Waste disposal workflow for Shikonofuran A.
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for hazardous

waste disposal.[11] Ventilate the area and wash

the spill site after material pickup is complete.

By adhering to these guidelines, researchers can minimize the risks associated with handling

Shikonofuran A and maintain a safe laboratory environment. Always prioritize safety and

consult with your institution's Environmental Health and Safety (EHS) department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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